Cas no 2228264-45-5 (3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-ol)

• Product Name: 3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-ol
• CAS No: 2228264-45-5
• MF: C₉H₁₁FN₂O₃
• MW: 214.193645715714
• CID: 6350929
• PubChem ID: 165671380
• Update Time: 2025-10-30

3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-ol
• EN300-1819496
• 2228264-45-5

• Inchi： 1S/C9H11FN2O3/c10-6-2-1-3-7(12(14)15)9(6)8(13)4-5-11/h1-3,8,13H,4-5,11H2
• InChI Key： XIBIQNDPMBPQCE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(CCN)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.07537038g/mol
• Monoisotopic Mass: 214.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-ol

Introduction to 3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-ol (CAS No: 2228264-45-5)

3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228264-45-5, possesses a unique structural framework that combines an amino group, a fluoro-substituted nitrophenyl moiety, and a propanol side chain. Such structural features make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel bioactive molecules.

The presence of the fluoro group and the nitrophenyl ring in the molecular structure of 3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-ol is particularly noteworthy. Fluoro-substituted aromatic compounds are well-documented for their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles. These properties are often leveraged in the development of modern therapeutics to achieve better therapeutic outcomes. The nitrophenyl moiety, on the other hand, is known for its ability to influence electronic properties and binding interactions with biological targets, making it a valuable component in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of compounds like 3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-ol with greater accuracy. These computational tools have been instrumental in identifying potential binding interactions with various biological targets, including enzymes and receptors relevant to human health and disease. Preliminary virtual screening studies suggest that this compound may exhibit inhibitory activity against certain therapeutic targets, making it an attractive scaffold for further optimization.

In vitro studies have begun to explore the pharmacological profile of 3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-ol. Initial experiments have focused on evaluating its interaction with model enzymes and receptors. The compound's dual functionality, arising from the combination of an amino group and a hydroxyl group, positions it as a versatile intermediate for synthesizing more complex derivatives. Such derivatives could potentially enhance target specificity or improve pharmacological properties.

The synthesis of 3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-ol involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantiopurity where necessary. The development of efficient synthetic routes is crucial for scaling up production and conducting extensive biological evaluations.

One of the most exciting aspects of 3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-ol is its potential application in addressing unmet medical needs. Researchers are particularly interested in exploring its utility as a lead compound for developing treatments against various diseases. For instance, its structural features may make it suitable for targeting pathways involved in inflammation, cancer, or neurodegenerative disorders. Ongoing studies aim to elucidate its mechanism of action and assess its efficacy in preclinical models.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how compounds like 3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-ol are identified and optimized. AI-driven platforms can analyze vast datasets to predict promising molecular structures based on desired pharmacological properties. This approach has accelerated the identification of novel drug candidates and reduced the time required for hit-to-drug development cycles.

Regulatory considerations play a critical role in advancing compounds from laboratory research to clinical use. Ensuring compliance with Good Manufacturing Practices (GMP) and navigating stringent regulatory pathways are essential steps before any therapeutic agent can reach patients. The unique structural complexity of 3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-ol necessitates rigorous quality control measures during synthesis and purification to meet regulatory standards.

The future prospects for 3-amino-1-(2-fluoro-6-nitrophenyl)propan-1-ol are bright, with ongoing research efforts aimed at expanding its therapeutic potential. Collaborative initiatives between academic institutions, pharmaceutical companies, and biotechnology firms are expected to yield significant breakthroughs. By leveraging cutting-edge technologies and innovative research approaches, scientists are poised to unlock the full potential of this compound as a therapeutic agent.